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Compound of Interest

Compound Name: Isooxoflaccidin

Cat. No.: B13444038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the determination of the molecular

formula and weight of Isooxoflaccidin, a natural product. This document outlines the key

physicochemical properties and details the standard experimental methodologies employed in

the structural elucidation of such compounds.

Isooxoflaccidin: Core Molecular Data
The fundamental molecular characteristics of Isooxoflaccidin have been identified as follows:

Parameter Value Source

Molecular Formula C₁₆H₁₂O₅ [1]

Molecular Weight 284.26 g/mol [1]

Experimental Protocols for Structural Elucidation
The determination of the molecular formula and weight of a novel natural product like

Isooxoflaccidin is a multi-step process involving several key analytical techniques. High-

resolution mass spectrometry, elemental analysis, and nuclear magnetic resonance (NMR)

spectroscopy are cornerstone methodologies in this endeavor.
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High-Resolution Mass Spectrometry (HRMS)
High-resolution mass spectrometry is a primary tool for the unequivocal determination of a

compound's molecular formula.[1][2] This technique measures the mass-to-charge ratio (m/z)

of ions with high precision, allowing for the differentiation between compounds with the same

nominal mass but different elemental compositions.

Protocol:

Sample Preparation: A purified sample of the natural product is dissolved in a suitable

solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer and ionized using a soft

ionization technique, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI), to minimize fragmentation and keep the molecular ion intact.

Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer, like a

Time-of-Flight (TOF) or Orbitrap analyzer. These instruments can achieve mass accuracies

in the parts-per-million (ppm) range.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular

ion. The high-resolution measurement of this peak's m/z value allows for the generation of a

list of possible elemental compositions. By comparing the experimental mass with the

theoretical masses of the potential formulas, the most likely molecular formula can be

determined with high confidence.

Elemental Analysis
Elemental analysis provides the percentage composition of the elements (primarily carbon,

hydrogen, nitrogen, and oxygen) in a compound. This information is used to determine the

empirical formula, which represents the simplest whole-number ratio of atoms in the molecule.

Protocol:

Combustion Analysis: A precisely weighed amount of the purified compound is combusted in

a furnace in the presence of excess oxygen.
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Gas Chromatography: The combustion products, primarily carbon dioxide (CO₂), water

(H₂O), and nitrogen oxides (NOx), are passed through a gas chromatograph to separate

them.

Detection and Quantification: The amounts of CO₂, H₂O, and NOx are measured by specific

detectors. These values are then used to calculate the mass percentages of carbon,

hydrogen, and nitrogen in the original sample. The percentage of oxygen is often determined

by difference.

Empirical Formula Calculation: The percentage composition is converted into a molar ratio of

the elements, which is then simplified to the smallest whole numbers to yield the empirical

formula.[3][4] The molecular formula is an integer multiple of the empirical formula, and this

integer can be determined by combining the empirical formula with the molecular weight

obtained from mass spectrometry.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
While mass spectrometry and elemental analysis provide the molecular formula and weight,

NMR spectroscopy is crucial for elucidating the structural connectivity of the atoms. ¹H and ¹³C

NMR are fundamental techniques for the structural characterization of natural products.[5][6][7]

Protocol:

Sample Preparation: A small amount of the purified compound is dissolved in a deuterated

solvent (e.g., CDCl₃, DMSO-d₆).

¹H NMR Spectroscopy: This experiment provides information about the number of different

types of protons, their chemical environments, and their neighboring protons.

¹³C NMR Spectroscopy: This experiment reveals the number of different types of carbon

atoms in the molecule.

2D NMR Experiments: Advanced techniques such as COSY (Correlation Spectroscopy),

HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple

Bond Correlation) are used to establish the connectivity between protons and carbons,

allowing for the assembly of the complete molecular structure.
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Workflow for Molecular Formula and Weight
Determination
The logical flow of experiments for determining the molecular formula and weight of a natural

product like Isooxoflaccidin is depicted below.
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Caption: Workflow for the determination of the molecular formula of a natural product.

Biological Activity of Isooxoflaccidin
At present, there is limited publicly available information regarding the specific biological

activities and signaling pathways associated with Isooxoflaccidin. Further research is required

to elucidate its pharmacological properties and potential therapeutic applications. The general

workflow for investigating the biological activity of a novel natural product is illustrated below.
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Caption: General workflow for investigating the biological activity of a natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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